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Compound of Interest

Compound Name: BLK degrader 1

Cat. No.: B12381218

For researchers and drug development professionals, the responsible handling and disposal of
novel chemical compounds like BLK Degrader 1 are critical for ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
proper disposal of BLK Degrader 1, a selective B-lymphoid tyrosine kinase (BLK) degrader.

Disclaimer: A specific Safety Data Sheet (SDS) for BLK Degrader 1 (CAS No.: 3049215-64-4)
is not publicly available. The following procedures are based on general best practices for the
disposal of potent research chemicals, including Proteolysis Targeting Chimeras (PROTACS)
and other chemical degraders. It is imperative to consult and adhere to your institution's
specific Environmental Health and Safety (EHS) guidelines.[1][2][3]

Compound Information and Safety Precautions

BLK Degrader 1, also known as compound 9, is a selective degrader of B-lymphoid tyrosine
kinase with anticancer activity.[4][5] Given its biological activity and the general nature of such
compounds, it should be handled as a potentially hazardous substance.

Immediate Safety and Handling Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat when handling BLK
Degrader 1.
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» Engineering Controls: All manipulations of the solid compound or its solutions should be
conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols.

Quantitative Data Summary

While a comprehensive toxicological and environmental impact profile for BLK Degrader 1 is
not available, the following table summarizes its known chemical properties.

Property Value

N-(3-((2-((3-aminophenyl)amino)pyrimidin-5-
Chemical Name yl)carbamoyl)-4-methylphenyl)-3'-
(trifluoromethyl)-[1,1'-biphenyl]-4-carboxamide

Synonyms BLK degrader 1, BLK-degraderl, Compound 9
CAS Number 3049215-64-4

Molecular Formula C32H25F3N602

Molecular Weight 582.59 g/mol

Appearance Solid (assumed)

Solubility Soluble in DMSO

Short term (days to weeks) at 0 - 4°C; Long
Storage
term (months to years) at -20°C

Data sourced from MedKoo and MedchemExpress.

Step-by-Step Disposal Protocol

The disposal of BLK Degrader 1 must comply with local, state, and federal regulations for
hazardous chemical waste.

Experimental Protocol: Waste Segregation and
Collection

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12381218?utm_src=pdf-body
https://www.benchchem.com/product/b12381218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Waste Classification: All materials contaminated with BLK Degrader 1 must be classified as
hazardous chemical waste.

Segregation:

o Solid Waste: Dispose of all contaminated disposable items, including gloves, pipette tips,
vials, and bench paper, in a designated solid hazardous waste container.

o Liquid Waste: Collect all unused solutions, experimental media containing the compound,
and solvent rinses in a separate, compatible, and leak-proof liquid hazardous waste
container. Do not mix with other waste streams unless explicitly permitted by your
institution's EHS office.

Container Selection: Use chemically resistant containers with secure screw-top caps (e.g.,
high-density polyethylene or plastic-coated glass bottles for liquids).

Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name
"BLK Degrader 1," the approximate concentration and volume, and the date.

Experimental Protocol: Decontamination and Storage

Decontamination: Decontaminate all non-disposable glassware and equipment that came
into contact with BLK Degrader 1. A typical procedure involves an initial rinse with an
appropriate solvent (e.g., ethanol or acetone), followed by a standard washing procedure.
The initial solvent rinse must be collected as hazardous liquid waste.

Storage: Store sealed and labeled waste containers in a designated Satellite Accumulation
Area (SAA) within your laboratory. This area should be secure, provide secondary
containment, and be away from incompatible materials.

Disposal Workflow
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Caption: Workflow for the proper disposal of BLK degrader 1.
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Final Disposal

o Waste Pickup: Follow your institution's established procedures to request a hazardous waste
pickup from the EHS department.

» Prohibited Disposal: Under no circumstances should BLK Degrader 1 or its solutions be
disposed of down the drain or in the regular trash. The recommended final disposal method
is incineration by an approved waste management facility.

By adhering to these procedures, researchers can minimize risks and ensure the safe and
compliant disposal of BLK Degrader 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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